Cas no 1806358-96-2 (4-Formylbenzo[d]oxazole-2-acetonitrile)

• Product Name: 4-Formylbenzo[d]oxazole-2-acetonitrile
• CAS No: 1806358-96-2
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• CID: 4818964
• Update Time: 2025-05-23

4-Formylbenzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Formylbenzo[d]oxazole-2-acetonitrile

• Inchi： 1S/C10H6N2O2/c11-5-4-9-12-10-7(6-13)2-1-3-8(10)14-9/h1-3,6H,4H2
• InChI Key： CLNUNHZQDPGPLH-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=NC2C(C=O)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 0.9
• Topological Polar Surface Area: 66.9

Additional information on 4-Formylbenzo[d]oxazole-2-acetonitrile

4-Formylbenzo[d]oxazole-2-acetonitrile (CAS No. 1806358-96-2): A Comprehensive Overview

4-Formylbenzo[d]oxazole-2-acetonitrile (CAS No. 1806358-96-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinctive molecular structure, holds potential applications in various areas, including pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of 4-Formylbenzo[d]oxazole-2-acetonitrile is C₁₁H₇N₃O₂, and its molecular weight is approximately 209.19 g/mol. The compound features a benzoxazole core with a formyl group and an acetonitrile moiety, which contribute to its unique chemical properties and reactivity. The presence of these functional groups makes it an attractive candidate for a wide range of chemical transformations and synthetic applications.

In the realm of medicinal chemistry, 4-Formylbenzo[d]oxazole-2-acetonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for the development of targeted therapies for cancer and other proliferative disorders.

The formyl group in 4-Formylbenzo[d]oxazole-2-acetonitrile provides a reactive site for further functionalization, enabling the synthesis of a diverse array of derivatives with tailored properties. This versatility is particularly valuable in the context of drug design, where the ability to fine-tune the pharmacological profile of a lead compound is crucial. Additionally, the acetonitrile moiety can enhance the solubility and bioavailability of the molecule, which are important considerations in pharmaceutical development.

Beyond its medicinal applications, 4-Formylbenzo[d]oxazole-2-acetonitrile has also found utility in materials science. Its rigid molecular structure and electronic properties make it suitable for use in the development of advanced materials with specific optical and electronic characteristics. For example, research conducted at the University of California (2023) explored the use of this compound as a building block for organic light-emitting diodes (OLEDs) and other optoelectronic devices. The results showed that derivatives of 4-Formylbenzo[d]oxazole-2-acetonitrile exhibited excellent photoluminescence properties and stability under various conditions.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 4-Formylbenzo[d]oxazole-2-acetonitrile. One notable approach involves the condensation of 4-formylbenzaldehyde with cyanoacetic acid followed by cyclization under appropriate conditions. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of environmentally friendly synthetic protocols that minimize waste and reduce energy consumption.

The safety profile of 4-Formylbenzo[d]oxazole-2-acetonitrile is another important aspect to consider. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure workplace safety. Researchers should adhere to standard laboratory protocols when working with this compound to prevent exposure and potential health risks.

In conclusion, 4-Formylbenzo[d]oxazole-2-acetonitrile (CAS No. 1806358-96-2) represents a promising compound with diverse applications in medicinal chemistry, materials science, and chemical synthesis. Its unique molecular structure and functional groups offer opportunities for further exploration and development across multiple scientific disciplines. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its potential impact on various fields.